Cas no 37486-69-4 (2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane)

• Product Name: 2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane
• CAS No: 37486-69-4
• MF: C₁₇HF₃₅O₅
• MW: 950.130968809128
• MDL: MFCD00054716
• CID: 89250
• PubChem ID: 123459
• Update Time: 2025-06-09

2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane Chemical and Physical Properties

Names and Identifiers

• 2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane
• Perfluorotetramethylpentaoxaoctadecane
• Fluoroether E5
• 1,1,1,2,4,4,5,7,7,8,10,10,11,13,13,14,16,16,17,17,18,18,18-Tricosafluoro-5,8,11,14-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaoctadecane
• 1,1,1,2,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propoxy]propoxy]-3-(1,2,2,2-tetrafluoroethoxy)propane
• 2H-PERFLUORO-5,8,11,14-TETRAMETHYL-3,6,9,12,15-PENTAOXAOCTAD
• Q27289164
• DTXSID60880406
• MFCD00054716
• FT-0612504
• MEXQRXXROOSHGK-UHFFFAOYSA-N
• A823695
• DU PONT E 5
• NS00019015
• SCHEMBL197397
• 3,6,9,12,15-Pentaoxaoctadecane, 1,1,1,2,4,4,5,7,7,8,10,10,11,13,13,14,16,16,17,17,18,18,18-tricosafluoro-5,8,11,14-tetrakis(trifluoromethyl)-
• FREON E 5
• T3538
• CS-0451809
• 37486-69-4
• SEF36F005E
• 2H-Tricosafluoro-5,8,11,14-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaoctadecane
• UNII-SEF36F005E
• D92717
• (5R,8R,11R,14R)-1,1,1,2,4,4,5,7,7,8,10,10,11,13,13,14,16,16,17,17,18,18,18-tricosafluoro-5,8,11,14-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaoctadecane

• MDL： MFCD00054716
• Inchi： 1S/C17HF35O5/c18-1(2(19,20)21)53-14(45,46)4(24,9(31,32)33)55-16(49,50)6(26,11(37,38)39)57-17(51,52)7(27,12(40,41)42)56-15(47,48)5(25,10(34,35)36)54-13(43,44)3(22,23)8(28,29)30/h1H
• InChI Key： MEXQRXXROOSHGK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(OC(C(F)(F)F)(C(OC(C(F)(F)F)(C(OC(C(F)(F)F)F)(F)F)F)(F)F)F)(F)F)OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)(F)F

Computed Properties

• Exact Mass: 949.92700
• Monoisotopic Mass: 949.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 57
• Rotatable Bond Count: 21
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: liquid
• Density: 1,765 g/cm3
• Melting Point: -95°C
• Boiling Point: 221-225°C
• Flash Point: 221-225°C
• Refractive Index: 1.283
• PSA: 46.15000
• LogP: 11.00130
• Solubility: Insoluble

2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane

Recent Advances in the Application of 2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane (CAS: 37486-69-4) in Chemical Biology and Pharmaceutical Research

The compound 2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane (CAS: 37486-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications. This perfluorinated polyether derivative exhibits exceptional stability, low surface energy, and high biocompatibility, making it a promising candidate for various biomedical applications. Recent studies have explored its utility in drug delivery systems, biomedical imaging, and as a component in advanced materials for medical devices.

One of the most notable advancements involves the use of this compound in the development of novel drug delivery systems. Researchers have demonstrated that its amphiphilic nature allows for the formation of stable micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. A 2023 study published in the Journal of Controlled Release highlighted its role in improving the delivery of chemotherapeutic agents, showing a significant reduction in systemic toxicity while maintaining therapeutic efficacy in preclinical models.

In the realm of biomedical imaging, 2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane has been investigated as a contrast agent for magnetic resonance imaging (MRI) and ultrasound imaging. Its perfluorinated structure provides excellent signal enhancement properties, and recent work has focused on optimizing its formulation to achieve higher contrast-to-noise ratios. A collaborative study between academic and industrial researchers, published in Advanced Materials in early 2024, reported the successful development of a next-generation contrast agent based on this compound, which exhibited superior performance in detecting early-stage tumors in animal models.

Beyond its applications in drug delivery and imaging, this compound has also shown promise in the development of advanced medical materials. Its chemical stability and resistance to degradation make it an ideal candidate for coatings on medical implants and devices. Recent research has explored its use in preventing biofilm formation on catheters and other implantable devices, addressing a critical challenge in healthcare-associated infections. A study published in Biomaterials Science in late 2023 demonstrated that surfaces coated with derivatives of this compound exhibited a 90% reduction in bacterial adhesion compared to uncoated surfaces.

Despite these promising developments, challenges remain in the widespread adoption of 2H-perfluoro-5,8,11,14-tetramethyl-3,6,9,12,15-pentaoxaoctadecane. Regulatory considerations, scalability of synthesis, and long-term biocompatibility studies are areas that require further investigation. However, the compound's versatility and performance in preliminary studies suggest that it holds considerable potential for transforming multiple aspects of biomedical research and clinical practice. Future research directions may include exploring its applications in targeted therapy, combination with other advanced materials, and optimization of its pharmacokinetic properties for specific therapeutic indications.